2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one

• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one
• InChI: InChI=1S/C17H23N3O2S/c1-3-4-5-6-11-22-15-9-7-14(8-10-15)12-18-20-17-19-16(21)13(2)23-17/h7-10,12-13H,3-6,11H2,1-2H3,(H,19,20,21)/b18-12+
• InChI Key: DISRUNSTYOJZCY-LDADJPATSA-N
• Isomeric SMILES: CCCCCCOC1=CC=C(C=C1)/C=N/NC2=NC(=O)C(S2)C
• SMILES: CCCCCCOC1=CC=C(C=C1)C=NNC2=NC(=O)C(S2)C

Description

2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the thiazole family and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one has significant biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines, which play a role in the development of various diseases. It has also been shown to inhibit the growth of cancer cells and reduce blood glucose levels in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one in lab experiments is its high potency and selectivity. This compound has been shown to exhibit significant activity at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can be toxic to cells and animals.

Future Directions

There are several future directions for research on 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one. One area of interest is the development of new derivatives of this compound with improved potency and selectivity. Another area of interest is the study of the mechanism of action of this compound and its potential use in the treatment of various diseases. Further research is also needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one involves the reaction of 4-hexoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with methyl iodide to yield the final compound. This method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

The potential applications of 2-[(2E)-2-[(4-hexoxyphenyl)methylidene]hydrazinyl]-5-methyl-1,3-thiazol-4-one in scientific research are vast. This compound has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory activities. It has also been studied for its potential use as an antidiabetic agent.